Cas no 483-53-4 (1,2-Benzenedicarboxaldehyde,3,4,5-trihydroxy-6-methyl-)

• Product Name: 1,2-Benzenedicarboxaldehyde,3,4,5-trihydroxy-6-methyl-
• CAS No: 483-53-4
• MF: C₉H₈O₅
• MW: 196.156823158264
• CID: 330490
• PubChem ID: 3083587
• Update Time: 2024-02-29

1,2-Benzenedicarboxaldehyde,3,4,5-trihydroxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenedicarboxaldehyde,3,4,5-trihydroxy-6-methyl-
• 3,4,5-trihydroxy-6-methylphthalaldehyde
• Flavipin
• 3,4,5-Trihydroxy-6-methyl-1,2-benzenedicarboxaldehyde
• Phthalaldehyde, 3,4,5-trihydroxy-6-methyl-
• 3,4,5-Trihydroxy-6-methyl-1,2-benzenedicarbaldehyde
• 1,2-Benzenedicarboxaldehyde, 3,4,5-trihydroxy-6-methyl-
• CS-0373679
• DTXSID50197479
• HY-N10295

• Inchi： 1S/C9H8O5/c1-4-5(2-10)6(3-11)8(13)9(14)7(4)12/h2-3,12-14H,1H3
• InChI Key： COJARPHAKVBMFD-UHFFFAOYSA-N
• SMILES： C1(C=O)=C(C)C(O)=C(O)C(O)=C1C=O

Computed Properties

• Exact Mass: 196.03714
• Monoisotopic Mass: 196.037
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 94.8Ų

Experimental Properties

• Density: 1.577
• Melting Point: 233-234 °C (decomp)
• Boiling Point: 353.7°Cat760mmHg
• Flash Point: 181.9°C
• Refractive Index: 1.741
• PSA: 94.83
• pka: 6.86±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Pyrogallols and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Benzenetriols and derivatives Pyrogallols and derivatives